2-{[4-(Prop-2-yn-1-yl)piperazin-1-yl]methyl}-6-(trifluoromethyl)pyrimidin-4-ol

• IUPAC Name: 2-[(4-prop-2-ynylpiperazin-1-yl)methyl]-4-(trifluoromethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H15F3N4O/c1-2-3-19-4-6-20(7-5-19)9-11-17-10(13(14,15)16)8-12(21)18-11/h1,8H,3-7,9H2,(H,17,18,21)
• InChI Key: OJSAKXQCZVYZTK-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)CC2=NC(=CC(=O)N2)C(F)(F)F
• Molecular Formula: C13H15F3N4O
• Molecular Weight: 300.28 g/mol

Description

The compound contains several functional groups including a pyrimidine ring, a piperazine ring, and a prop-2-yn-1-yl group. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms, and is a common moiety in pharmaceuticals. The prop-2-yn-1-yl group is an alkyne, which is a hydrocarbon containing a triple bond.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry. These techniques would provide information about the functional groups present and the connectivity of the atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the alkyne group could undergo addition reactions, and the piperazine ring could participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the functional groups present. For example, the presence of the polar pyrimidine and piperazine rings would likely make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs containing a piperazine ring act on the central nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed.

Future Directions

Future research could explore the potential uses of this compound, particularly in the field of medicinal chemistry. The different functional groups present in the molecule could be modified to improve its activity or reduce side effects.